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Compound of Interest

Compound Name: Acequinocyl-d25

Cat. No.: B10856107 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides detailed procedural

guidance for the use of personal protective equipment (PPE) when working with Acequinocyl-
d25, a deuterated analog of the acaricide Acequinocyl. Adherence to these protocols is critical

to mitigate risks and ensure a safe laboratory environment.

Acequinocyl-d25 is intended for research use only and presents several hazards.[1] It can

cause damage to organs upon single exposure and may cause organ damage through

prolonged or repeated exposure.[1] Furthermore, it may provoke an allergic skin reaction and is

highly toxic to aquatic life, with long-lasting effects.[1]

Hazard Identification and Classification
A clear understanding of the hazards associated with Acequinocyl-d25 is the foundation of a

robust safety plan. The following table summarizes its classification according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Hazard Statement

Specific target organ toxicity (single exposure) H370: Causes damage to organs.[1]

Specific target organ toxicity (repeated

exposure)

H373: May cause damage to organs through

prolonged or repeated exposure.[1]

Sensitization - skin H317: May cause an allergic skin reaction.

Hazardous to the aquatic environment, acute

hazard
H400: Very toxic to aquatic life.

Hazardous to the aquatic environment, long-

term hazard

H410: Very toxic to aquatic life with long lasting

effects.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is necessary when handling Acequinocyl-d25.

The following table outlines the required PPE for different laboratory operations.

Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting (Solid

Form)

Safety glasses

with side shields

or goggles

Nitrile or other

chemical-

resistant gloves

Laboratory coat

N95 or higher-

rated respirator

(in the absence

of a chemical

fume hood)

Solution

Preparation and

Handling

Chemical splash

goggles

Nitrile or other

chemical-

resistant gloves

Laboratory coat

or chemical-

resistant apron

Work in a

certified chemical

fume hood

Waste Disposal
Chemical splash

goggles

Nitrile or other

chemical-

resistant gloves

Laboratory coat

or chemical-

resistant apron

Work in a well-

ventilated area or

a chemical fume

hood

Experimental Workflow for Safe Handling
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The following diagram illustrates the standard operating procedure for safely handling

Acequinocyl-d25 in a laboratory setting.

Preparation

Handling

Post-Handling Disposal

Review SDS
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Enter Handling Area

Solution Preparation
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Safe Handling Workflow for Acequinocyl-d25

Operational Plans
Handling:

Always handle Acequinocyl-d25 in a well-ventilated area, preferably within a certified

chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Prevent prolonged or repeated exposure.

Take precautionary measures against static discharge.

When not in use, store the compound in accordance with the information provided on the

product insert.

First Aid Measures:

If on skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, seek medical

advice.

If in eyes: Hold eyelids apart and flush with plenty of water for at least 15 minutes. Seek

medical attention.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get immediate

medical attention.

If swallowed: Wash out the mouth with water. Do not induce vomiting unless directed by

medical personnel. Get medical attention.

Disposal Plan
Proper disposal of Acequinocyl-d25 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Characterization: All waste containing Acequinocyl-d25 must be treated as

hazardous waste.

Segregation: Segregate waste at the source. Solid waste (e.g., contaminated gloves, weigh

paper) should be collected separately from liquid waste (e.g., unused solutions, solvent

rinses).

Containerization: Use clearly labeled, sealed, and appropriate waste containers. The label

should include "Hazardous Waste," the chemical name "Acequinocyl-d25," and the

associated hazards (e.g., "Toxic," "Environmental Hazard").

Storage: Store waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

Final Disposal: Disposal must be conducted through a licensed hazardous waste disposal

company, in accordance with all federal, state, and local regulations. Do not dispose of with

household garbage or allow the product to enter the sewage system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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